Cas no 76906-12-2 (4-Thiazolidinecarboxylic acid, 3-acetyl-, methyl ester)

• Product Name: 4-Thiazolidinecarboxylic acid, 3-acetyl-, methyl ester
• CAS No: 76906-12-2
• MF: C₇H₁₁NO₃S
• MW: 189.232140779495
• CID: 537063
• PubChem ID: 70567228
• Update Time: 2025-04-19

4-Thiazolidinecarboxylic acid, 3-acetyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinecarboxylic acid, 3-acetyl-, methyl ester
• methyl 3-acetyl-1,3-thiazolidine-4-carboxylate
• 76906-12-2
• SCHEMBL11342331
• DTXSID50742408

• Inchi： 1S/C7H11NO3S/c1-5(9)8-4-12-3-6(8)7(10)11-2/h6H,3-4H2,1-2H3
• InChI Key： ZUWKFZCERVATHR-UHFFFAOYSA-N
• SMILES： S1CN(C(C)=O)C(C(=O)OC)C1

Computed Properties

• Exact Mass: 189.04603
• Monoisotopic Mass: 189.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 71.9Ų

Experimental Properties

• PSA: 46.61